Cas no 56403-44-2 (1,4-Benzenediacetonitrile, 2,5-dibromo-)

1,4-Benzenediacetonitrile, 2,5-dibromo- structure
56403-44-2 structure
Product Name:1,4-Benzenediacetonitrile, 2,5-dibromo-
CAS No:56403-44-2
MF:C10H6Br2N2
MW:313.976040363312
CID:348978
PubChem ID:12236194
Update Time:2025-04-19

1,4-Benzenediacetonitrile, 2,5-dibromo- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediacetonitrile, 2,5-dibromo-
    • 1,4-CYANOMETHYL-2,5-DIBROMOBENZENE
    • 2-[2,5-dibromo-4-(cyanomethyl)phenyl]acetonitrile
    • 56403-44-2
    • SCHEMBL13405938
    • CKLWZVRFWLJKBA-UHFFFAOYSA-N
    • 2,2'-(2,5-dibromobenzene-1,4-diyl)diacetonitrile
    • DTXSID00481759
    • Inchi: 1S/C10H6Br2N2/c11-9-6-8(2-4-14)10(12)5-7(9)1-3-13/h5-6H,1-2H2
    • InChI Key: CKLWZVRFWLJKBA-UHFFFAOYSA-N
    • SMILES: BrC1C=C(CC#N)C(=CC=1CC#N)Br

Computed Properties

  • Exact Mass: 311.88978
  • Monoisotopic Mass: 311.88977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58

1,4-Benzenediacetonitrile, 2,5-dibromo- Related Literature

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.